Cas no 1408075-16-0 (trans-3-amino-1-(trifluoromethyl)cyclobutan-1-ol hydrochloride)
Technical Introduction:
trans-3-Amino-1-(trifluoromethyl)cyclobutan-1-ol hydrochloride is a chiral cyclobutane derivative featuring both an amino group and a trifluoromethyl substituent. The trans configuration ensures stereochemical precision, making it valuable for applications requiring defined spatial orientation, such as pharmaceutical intermediates or agrochemical synthesis. The trifluoromethyl group enhances metabolic stability and lipophilicity, while the hydrochloride salt improves solubility and handling. This compound is particularly useful in medicinal chemistry for the development of bioactive molecules, leveraging its rigid cyclobutane scaffold to modulate conformational properties. Its synthetic versatility and structural features make it a promising building block for targeted drug design and other fine chemical applications.
1408075-16-0 structure
Product Name:trans-3-amino-1-(trifluoromethyl)cyclobutan-1-ol hydrochloride
CAS No:1408075-16-0
MF:C5H9ClF3NO
MW:191.57927107811
MDL:MFCD23106128
CID:4594839
PubChem ID:71756519
Update Time:2025-05-27
trans-3-amino-1-(trifluoromethyl)cyclobutan-1-ol hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- 3-amino-1-(trifluoromethyl)cyclobutan-1-ol hydrochloride
- trans-3-Amino-1-(trifluoromethyl)cyclobutan-1-ol hydrochloride
- cis-3-Amino-1-(trifluoromethyl)cyclobutan-1-ol hydrochloride
- trans-3-Amino-1-(trifluoromethyl)-cyclobutan-1-ol hydrochloride
- cis-3-Amino-1-(trifluoromethyl)cyclobutanol hydrochloride
- 3-Amino-1-(trifluoromethyl)cyclobutan-1-ol HCl
- 3-Amino-1-(trifluoromethyl)cyclobutanol hydrochloride
- cis-3-Amino-1-(trifluoromethyl)-cyclobutan-1-ol hydrochlo
- SCHEMBL21407146
- (1s,3s)-3-amino-1-(trifluoromethyl)cyclobutanol hydrochloride
- SB20905
- AKOS025396636
- CS-0047801
- cis-3-Amino-1-(trifluoromethyl)cyclobutan-1-ol HCl
- PB36245
- cis-3-Amino-1-(trifluoromethyl)-cyclobutan-1-ol hydrochloride
- AKOS025291186
- PB39206
- EN300-6731528
- AS-51826
- 1408075-12-6
- (1R,3R)-3-AMINO-1-(TRIFLUOROMETHYL)CYCLOBUTAN-1-OL HYDROCHLORIDE
- SCHEMBL19994949
- PB35611
- trans-3-Amino-1-(trifluoromethyl)cyclobutanol Hydrochloride
- MFCD23106128
- MFCD23106129
- ZXWICPXOEHKXJG-UHFFFAOYSA-N
- AKOS025289857
- Cyclobutanol, 3-amino-1-(trifluoromethyl)-, hydrochloride (1:1), trans-
- Cyclobutanol, 3-amino-1-(trifluoromethyl)-, hydrochloride (1:1)
- CS-0102265
- P13629
- EN300-6730937
- (1S,3S)-3-AMINO-1-(TRIFLUOROMETHYL)CYCLOBUTAN-1-OL HYDROCHLORIDE
- trans-3-Amino-1-(trifluoromethyl)cyclobutan-1-ol HCl
- AS-34751
- trans-3-Amino-1-hydroxy-1-(trifluoromethyl)cyclobutane hydrochloride
- MFCD22392108
- 3-amino-1-(trifluoromethyl)cyclobutan-1-ol;hydrochloride
- Cyclobutanol, 3-amino-1-(trifluoromethyl)-, hydrochloride (1:1), cis-
- SY100032
- 1408075-16-0
- AS-34750
- SY097139
- (1r,3r)-3-amino-1-(trifluoromethyl)cyclobutanol hydrochloride
- 1408075-93-3
- EN300-111534
- SB20906
- SB20904
- trans-3-Amino-1-(trifluoromethyl)-cyclobutan-1-olhydrochloride
- trans-3-amino-1-(trifluoromethyl)cyclobutan-1-ol hydrochloride
-
- MDL： MFCD23106128
- Inchi： 1S/C5H8F3NO.ClH/c6-5(7,8)4(10)1-3(9)2-4;/h3,10H,1-2,9H2;1H
- InChI Key： ZXWICPXOEHKXJG-UHFFFAOYSA-N
- SMILES： Cl.FC(C1(CC(C1)N)O)(F)F
Computed Properties
- Exact Mass: 191.0324761 g/mol
- Monoisotopic Mass: 191.0324761 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 138
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 46.2
- Molecular Weight: 191.58
trans-3-amino-1-(trifluoromethyl)cyclobutan-1-ol hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | ST-A15182-250mg |
trans-3-Amino-1-(trifluoromethyl)cyclobutan-1-ol hydrochloride - A15182 |
1408075-16-0 | 95+% | 250mg |
14820.0CNY | 2021-07-14 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | ST-A15182-500mg |
trans-3-Amino-1-(trifluoromethyl)cyclobutan-1-ol hydrochloride - A15182 |
1408075-16-0 | 95+% | 500mg |
25650.0CNY | 2021-07-14 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | ST-A15182-1g |
trans-3-Amino-1-(trifluoromethyl)cyclobutan-1-ol hydrochloride - A15182 |
1408075-16-0 | 95+% | 1g |
34485.0CNY | 2021-07-14 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | ST-A15182-250mg |
trans-3-Amino-1-(trifluoromethyl)cyclobutan-1-ol hydrochloride - A15182 |
1408075-16-0 | 95+% | 250mg |
14820CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | ST-A15182-500mg |
trans-3-Amino-1-(trifluoromethyl)cyclobutan-1-ol hydrochloride - A15182 |
1408075-16-0 | 95+% | 500mg |
25650CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | ST-A15182-1g |
trans-3-Amino-1-(trifluoromethyl)cyclobutan-1-ol hydrochloride - A15182 |
1408075-16-0 | 95+% | 1g |
34485CNY | 2021-05-07 | |
| Apollo Scientific | PC411278-100mg |
trans-3-Amino-1-(trifluoromethyl)cyclobutan-1-ol hydrochloride |
1408075-16-0 | 100mg |
£537.00 | 2025-02-21 | ||
| Apollo Scientific | PC411278-250mg |
trans-3-Amino-1-(trifluoromethyl)cyclobutan-1-ol hydrochloride |
1408075-16-0 | 250mg |
£882.00 | 2025-02-21 | ||
| Chemenu | CM321172-100mg |
trans-3-Amino-1-(trifluoromethyl)-cyclobutan-1-ol hydrochloride |
1408075-16-0 | 95%+ | 100mg |
$406 | 2023-01-19 | |
| abcr | AB458990-100 mg |
trans-3-Amino-1-(trifluoromethyl)cyclobutan-1-ol hydrochloride, 95%; . |
1408075-16-0 | 95% | 100MG |
€451.00 | 2023-07-18 |
trans-3-amino-1-(trifluoromethyl)cyclobutan-1-ol hydrochloride Related Literature
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
3. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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